Cas no 1251708-46-9 (11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

$11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one structure$

1251708-46-9 structure

Product Name:11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one

CAS No:1251708-46-9

MF:C₁₆H₁₅N₃O₅

MW:329.307403802872

CID:6127646

PubChem ID:49676547

Update Time:2024-01-16

11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

- 11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
- 1251708-46-9
- F5835-0549
- 11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
- AKOS024521942
- 3-(5-nitrofuran-2-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
- CCG-351331
- 11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
- VU0523463-1
- Inchi： 1S/C16H15N3O5/c20-14-3-1-2-12-11-6-10(8-18(12)14)7-17(9-11)16(21)13-4-5-15(24-13)19(22)23/h1-5,10-11H,6-9H2
- InChI Key： FTWZROAMHFGWGD-UHFFFAOYSA-N
- SMILES： O=C1C=CC=C2C3CN(C(C4=CC=C([N+](=O)[O-])O4)=O)CC(CN21)C3

Computed Properties

Exact Mass: 329.10117059g/mol
Monoisotopic Mass: 329.10117059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 653
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 99.6Å²

11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5835-0549-2μmol	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	2μmol	$57.0	2023-09-09
Life Chemicals	F5835-0549-5μmol	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	5μmol	$63.0	2023-09-09
Life Chemicals	F5835-0549-10μmol	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	10μmol	$69.0	2023-09-09
Life Chemicals	F5835-0549-20μmol	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	20μmol	$79.0	2023-09-09
Life Chemicals	F5835-0549-1mg	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	1mg	$54.0	2023-09-09
Life Chemicals	F5835-0549-2mg	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	2mg	$59.0	2023-09-09
Life Chemicals	F5835-0549-3mg	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	3mg	$63.0	2023-09-09
Life Chemicals	F5835-0549-4mg	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	4mg	$66.0	2023-09-09
Life Chemicals	F5835-0549-5mg	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	5mg	$69.0	2023-09-09
Life Chemicals	F5835-0549-10mg	11-(5-nitrofuran-2-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1251708-46-9	10mg	$79.0	2023-09-09